3-Amino-3-(3,4-dimethylphenyl)propanenitrile

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 3-amino-3-(3,4-dimethylphenyl)propanenitrile
• InChI: InChI=1S/C11H14N2/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7,11H,5,13H2,1-2H3
• InChI Key: LPLBSHMGLPUACA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(CC#N)N)C

Description

3-Amino-3-(3,4-dimethylphenyl)propanenitrile, also known by its chemical formula C₁₁H₁₄N₂, is a compound with the following structure:

$$\text{Structure: } \text{CH₃} \text{-C}(\text{NH₂})\text{-C}(\text{CH₃})\text{₃} \text{-C}(\text{CH₃})\text{₄} \text{-CN}$$Structure: CH₃-C(NH₂)-C(CH₃)₃-C(CH₃)₄-CN

Preparation Methods

The synthetic routes for 3-Amino-3-(3,4-dimethylphenyl)propanenitrile involve the reaction of appropriate starting materials. While there are several methods, one common approach is the reaction of 3,4-dimethylbenzaldehyde with malononitrile in the presence of a base. The reaction proceeds as follows:

$$\text{3,4-dimethylbenzaldehyde} + \text{malononitrile} \rightarrow \text{this compound}$$3,4-dimethylbenzaldehyde+malononitrile→this compound

Industrial production methods may vary, but this compound can be synthesized on a larger scale using similar principles.

Chemical Reactions Analysis

3-Amino-3-(3,4-dimethylphenyl)propanenitrile can undergo various reactions, including:

Oxidation: It can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction of the nitrile group yields the corresponding amine.

Substitution: The cyano group can be substituted with other functional groups.

Common reagents include reducing agents (such as lithium aluminum hydride), oxidizing agents (such as potassium permanganate), and nucleophiles (for substitution reactions).

Major products formed from these reactions include amides, amines, and substituted derivatives of the compound.

Scientific Research Applications

3-Amino-3-(3,4-dimethylphenyl)propanenitrile finds applications in various fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Researchers use it to study biological processes and interactions.

Medicine: Its derivatives may have pharmaceutical potential.

Industry: It can be used in the production of specialty chemicals.

Mechanism of Action

The exact mechanism by which this compound exerts its effects depends on its specific application. It may interact with cellular receptors, enzymes, or other molecular targets. Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

While 3-Amino-3-(3,4-dimethylphenyl)propanenitrile is unique due to its specific substituents, other related compounds include:

• 3-Aminopropanenitrile
• 3-(3,4-dimethylphenyl)propanenitrile

These compounds share structural similarities but differ in substituents or functional groups.